3-Chloro-2-fluoro-5-(4-methyl-piperazin-1-yl)-benzylamine
Cat. No. B8364767
M. Wt: 257.73 g/mol
InChI Key: CVOGMJVVWCLBCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09085555B2
Procedure details
was prepared according to Scheme C1 (step B) from [3-chloro-2-fluoro-5-(4-methyl-piperazin-1-yl)-benzyl]-carbamic acid tert-butyl ester and 4N HCl in dioxane. MS (LC-MS): 258.0 [M]+; tR (HPLC conditions f): 0.74 min.
Name
[3-chloro-2-fluoro-5-(4-methyl-piperazin-1-yl)-benzyl]-carbamic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(OC(=O)[NH:7][CH2:8][C:9]1[CH:14]=[C:13]([N:15]2[CH2:20][CH2:19][N:18]([CH3:21])[CH2:17][CH2:16]2)[CH:12]=[C:11]([Cl:22])[C:10]=1[F:23])(C)(C)C.Cl>O1CCOCC1>[Cl:22][C:11]1[C:10]([F:23])=[C:9]([CH:14]=[C:13]([N:15]2[CH2:16][CH2:17][N:18]([CH3:21])[CH2:19][CH2:20]2)[CH:12]=1)[CH2:8][NH2:7]
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Inputs
Step One
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Name
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[3-chloro-2-fluoro-5-(4-methyl-piperazin-1-yl)-benzyl]-carbamic acid tert-butyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NCC1=C(C(=CC(=C1)N1CCN(CC1)C)Cl)F)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
Cl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O1CCOCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was prepared
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CUSTOM
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Type
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CUSTOM
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Details
|
0.74 min.
|
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Duration
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0.74 min
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
|
ClC=1C(=C(CN)C=C(C1)N1CCN(CC1)C)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
